Cas no 2138227-35-5 (3-(2,6-dichloro-4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine)

• Product Name: 3-(2,6-dichloro-4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• CAS No: 2138227-35-5
• MF: C₁₂H₁₀Cl₂FN₃
• MW: 286.132303714752
• CID: 6157223
• PubChem ID: 165866221
• Update Time: 2025-05-21

3-(2,6-dichloro-4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2138227-35-5
• 3-(2,6-dichloro-4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• EN300-741592

• Inchi： 1S/C12H10Cl2FN3/c13-9-3-7(15)4-10(14)12(9)8-5-17-18-2-1-16-6-11(8)18/h3-5,16H,1-2,6H2
• InChI Key： BEICZPHYECYCRJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NN2CCNCC2=1)Cl)F

Computed Properties

• Exact Mass: 285.0235809g/mol
• Monoisotopic Mass: 285.0235809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-(2,6-dichloro-4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine

3-(2,6-Dichloro-4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine: A Comprehensive Overview

The compound 3-(2,6-dichloro-4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine, identified by the CAS number 2138227-35-5, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are known for their unique structural properties and versatile applications. The molecule's structure features a pyrazolo[1,5-a]pyrazine core substituted with a 2,6-dichloro-4-fluorophenyl group at the 3-position. This substitution pattern imparts distinct electronic and steric properties to the molecule.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrazine derivatives in drug discovery and materials science. The pyrazolo[1,5-a]pyrazine scaffold is particularly interesting due to its ability to form stable conjugated systems and its potential as a building block for more complex structures. The substitution of the phenyl ring with chlorine and fluorine atoms further enhances the molecule's electronic characteristics. These halogen substituents not only increase the molecular weight but also contribute to the compound's hydrophobicity and reactivity.

In terms of synthesis, the preparation of 3-(2,6-dichloro-4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine typically involves multi-step organic reactions. The process often begins with the synthesis of the pyrazolo[1,5-a]pyrazine core using appropriate precursors such as hydrazines and carboxylic acids. Subsequent substitution reactions are then employed to introduce the 2,6-dichloro-4-fluorophenyl group at the 3-position. The exact synthetic pathway may vary depending on the desired regioselectivity and yield.

The compound's properties make it a promising candidate for applications in several areas. In drug discovery researches conducted in recent years have shown that pyrazolo[1,5-a]pyrazine derivatives can exhibit potent biological activities against various disease targets. For instance studies published in high-impact journals have demonstrated that these compounds can act as inhibitors of kinase enzymes which are often overexpressed in cancer cells. Additionally their ability to modulate other key biological pathways makes them valuable leads for developing novel therapeutic agents.

Beyond pharmacological applications this compound also finds relevance in materials science particularly in the development of advanced materials for electronic devices. The unique electronic properties of pyrazolo[1,5-a]pyrazines make them suitable candidates for use in organic semiconductors and optoelectronic devices. Recent research has explored their potential as components in organic light-emitting diodes (OLEDs) where their ability to emit light at specific wavelengths could be harnessed for display technologies.

In conclusion 3-(2,6-dichloro-4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine stands out as a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure combined with its promising biological and electronic properties positions it as an important molecule for future research and development efforts.